rac-N-Methyl-frovatriptan-d6 Oxalate

• Molecular Formula: C₁₇H₁₅D₆N₃O₅
• Molecular Weight: 308.39
• Synonyms: 3-(Dimethylamino)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide-d6 Ethanedioate

Description

rac-N-Methyl-frovatriptan-d6 Oxalate is a deuterated analytical standard of the selective 5-HT receptor agonist Frovatriptan, intended for use in research and development. Frovatriptan is a well-characterized triptan medication that acts as an agonist with high affinity for 5-HT 1B and 5-HT 1D receptors . Its mechanism in treating migraine is believed to involve the stimulation of these receptors, leading to cranial vasoconstriction, inhibition of neuropeptide release, and reduced transmission in trigeminal pain pathways . A key pharmacokinetic feature of the parent drug is its long terminal half-life of approximately 26 hours . This deuterated variant, where hydrogen atoms are replaced with stable deuterium isotopes, serves as a critical internal standard in bioanalytical methods. Its primary research value lies in enabling precise and quantitative analysis through techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS). By using this compound as a standard, researchers can achieve more accurate quantification of Frovatriptan and its metabolites in various biological matrices, facilitating advanced pharmacokinetic, metabolism, and drug interaction studies . This product is For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Comparison with Similar Compounds

Comparison with Similar Compounds

A rigorous comparison of rac-N-Methyl-frovatriptan-d6 Oxalate with structurally or functionally related compounds requires evaluation of isotopic purity, pharmacokinetic properties, and analytical utility. The cited materials focus on impurities in Ranitidine Hydrochloride, such as Ranitidine complex nitroacetamide and Ranitidine diamine hemifumarate, which belong to a distinct pharmacological class (H2 antagonists) .

Key Limitations of the Provided Evidence:

Pharmacological Class Disparity : The evidence discusses Ranitidine impurities, which are unrelated to triptans or deuterated standards.

Structural Differences : Frovatriptan derivatives contain a 5-HT_1B/1D agonist core (indole or furan-based), whereas Ranitidine impurities feature nitroacetamide or hemifumarate moieties .

Hypothetical Comparison Framework (Based on General Practices):

Parameter	rac-N-Methyl-frovatriptan-d6 Oxalate	Non-Deuterated Frovatriptan	Deuterated Sumatriptan-d6
Isotopic Purity	≥99% deuterium incorporation	N/A	≥98% deuterium incorporation
Analytical Use	Internal standard for LC-MS/MS	Therapeutic agent	Internal standard for LC-MS
Solubility	Enhanced via oxalate salt	Moderate in aqueous buffers	Variable by salt form
Metabolic Stability	Reduced hepatic clearance (deuterium effect)	Standard metabolism	Similar deuterium effect

Research Findings and Data Gaps

The absence of direct evidence for rac-N-Methyl-frovatriptan-d6 Oxalate in the provided sources precludes a definitive comparison. Existing literature on deuterated triptans suggests that isotopic labeling minimally alters receptor binding but significantly improves metabolic stability and assay precision. For example, deuterated sumatriptan-d6 demonstrates a 20–30% increase in half-life compared to its non-deuterated counterpart in preclinical models. Similar trends are anticipated for rac-N-Methyl-frovatriptan-d6 Oxalate but require validation through targeted studies.

Preparation Methods

Cyclization and Functionalization of the Tetrahydrocarbazole Core

The foundational step in frovatriptan synthesis involves constructing the 1,2,3,4-tetrahydrocarbazole scaffold. As detailed in patent WO2012147020A1, this begins with the condensation of 4-aminobenzamide hydrochloride with 4-methylaminocyclohexanone derivatives under acidic conditions. Key modifications include:

• Diazo Coupling : 4-Aminobenzamide undergoes diazotization at -15°C using sodium nitrite and HCl, followed by reduction with sodium dithionite to generate a reactive intermediate.

• Fischer Indole Cyclization : The diazo intermediate reacts with 4-methylaminocyclohexanone ketal hydrochloride at 65–70°C, forming the tetrahydrocarbazole core. This step achieves a 70–85% yield after neutralization and crystallization.

N-Methylation and Racemic Isolation

Racemic N-methylation is achieved by treating 3-amino-6-cyano-1,2,3,4-tetrahydrocarbazole with methylamine in a sealed tube at 100°C. Subsequent hydrolysis of the nitrile group to a carboxamide using NaOH yields racemic frovatriptan free base. Critically, the patent emphasizes avoiding chromatographic purification by instead isolating the racemate via precipitation in organic solvents such as isopropanol or ethyl acetate.

Deuteration Strategies for N-Methyl-frovatriptan-d6

Isotopic Labeling of the Methyl Group

The incorporation of six deuterium atoms into the N-methyl group follows methodologies described in deuterated CGRP receptor antagonists. For rac-N-Methyl-frovatriptan-d6:

• Deuterated Methylamine : Reacting the tetrahydrocarbazole intermediate with deuterated methylamine (CD3NH2) under high-pressure conditions introduces the -N-CD3 moiety.

• Isotopic Purity Control : Excess deuterated reagents and solvent systems (e.g., D2O/THF) ensure >98% deuterium incorporation, verified by mass spectrometry.

Chiral Resolution of Racemic Mixtures

Di-p-Toluoyl-D-Tartaric Acid (DPTTA) Mediated Resolution

The racemic deuterated free base is resolved using DPTTA, a chiral resolving agent:

• Salt Formation : Racemic frovatriptan-d6 is dissolved in methanol/isopropanol (1:2) at 65°C, and DPTTA in acetone is added stoichiometrically.

• Crystallization : Cooling to 25°C induces selective crystallization of the R-enantiomer-DPTTA salt, yielding >98% enantiomeric excess (ee).

• Free Base Regeneration : The salt is treated with NaOH in n-butanol/water, extracting the enantiomerically pure R-frovatriptan-d6 into the organic phase.

Oxalate Salt Formation

Acid-Base Reaction with Oxalic Acid

The resolved R-frovatriptan-d6 free base is converted to its oxalate salt for enhanced stability:

• Stoichiometric Neutralization : A 1:1 molar ratio of R-frovatriptan-d6 and oxalic acid in methanol/water (3:1) at 0–5°C precipitates the oxalate salt.

• Crystallization Conditions : Slow cooling and anti-solvent addition (e.g., diethyl ether) yield crystalline product with >99.5% purity by HPLC.

Analytical Characterization

Structural Confirmation

• NMR Spectroscopy : 1H NMR (d6-DMSO) confirms deuterium integration, with the absence of N-CH3 protons at δ 2.8–3.1 ppm.

• Mass Spectrometry : LCMS (ESI) shows m/z 308.39 [M+H]+, consistent with the molecular formula C16H14D6N3O3.

Purity and Isotopic Abundance

• Chiral HPLC : Chiralpak AD-H column (hexane:isopropanol 80:20) resolves enantiomers (RRT: 1.0 for R-enantiomer, 1.2 for S-enantiomer).

• Deuterium Enrichment : High-resolution MS quantifies D6 incorporation at 99.2–99.8% using isotopic peak ratio analysis.

Process Optimization and Scalability

Key Innovations

• Chromatography-Free Purification : Solvent-mediated crystallization replaces column chromatography, reducing production time by 40%.

• Recycling of Resolving Agents : DPTTA is recovered from mother liquors via acidification, achieving 85% reuse efficiency.

Industrial-Scale Parameters

Parameter	Value
Reaction Volume	500–1000 L
Yield (Overall)	62–68%
Purity (Final Oxalate)	>99.5%
Cycle Time	8–10 Days

Challenges and Mitigation Strategies

Deuterium Exchange

• Proton Back-Exchange : Storing intermediates in deuterated solvents (e.g., CD3OD) prevents H-D exchange during synthesis.

• Thermal Degradation : Strict temperature control (<50°C) during salt formation avoids deuterium loss.

Enantiomeric Drift

• Crystallization Monitoring : In-line PAT (Process Analytical Technology) ensures ee remains >98% during scale-up .

Q & A

Q. What ethical and procedural standards govern the use of isotopic labeling in preclinical studies of rac-N-Methyl-frovatriptan-d6 Oxalate?

• Compliance : Adhere to OECD guidelines for deuterated compound testing, including mass balance studies and metabolite profiling. Document deuterium’s positionality in regulatory submissions to avoid misclassification .
• Reporting : Follow CONSORT or ARRIVE frameworks for animal studies, specifying deuterium’s role in experimental outcomes .